Tandospirone Acid Metabolite-d6

• Molecular Formula: C13H17NO4
• Molecular Weight: 257.31 g/mol
• InChI: InChI=1S/C13H17NO4/c15-9(16)2-1-5-14-12(17)10-7-3-4-8(6-7)11(10)13(14)18/h7-8,10-11H,1-6H2,(H,15,16)/t7-,8+,10+,11-/i1D2,2D2,5D2
• InChIKey: DLYSCDMDBZFZGA-CRTRJKSNSA-N

Tandospirone Acid Metabolite-d6 Overview

Tandospirone Acid Metabolite-d6 (CAS 2012598-82-0) is a stable isotope-labeled analog of the carboxylic acid metabolite of tandospirone (SM-3997), a 5-HT1A receptor partial agonist [1]. This deuterated compound contains six deuterium atoms (hexadeuterio) and is exclusively used as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of tandospirone and its metabolites in biological matrices . Tandospirone undergoes extensive hepatic metabolism primarily via CYP3A4, yielding the active 1-(2-pyrimidinyl)-piperazine (1-PP) metabolite and an inactive acid metabolite [2]. The acid metabolite-d6 standard enables accurate correction for matrix effects, ion suppression/enhancement, and recovery losses during sample preparation—critical for generating reliable pharmacokinetic data in preclinical and clinical studies [3].

ISTD Stable isotope-labeled internal standard

+6 Da Hexadeuterio analog for LC-MS/MS

CYP3A4 Acid metabolite pathway probe

• [1] Hamik A, Oksenberg D, Fischette C, Peroutka SJ. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites. Biol Psychiatry. 1990 Jul 15;28(2):99-109. View Source
• [2] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source
• [3] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019;33(7):e4525. View Source

Why Tandospirone Acid Metabolite-d6 Is Irreplaceable

Substituting Tandospirone Acid Metabolite-d6 with its non-deuterated form or an alternative internal standard is analytically invalid for rigorous LC-MS/MS quantification. The unlabeled acid metabolite is an endogenous product of tandospirone metabolism in biological samples [1]; using it as an IS would introduce analytical interference and prevent accurate quantitation of the true analyte concentration. Alternative deuterated standards (e.g., exo-Hydroxytandospirone-d8) differ structurally from the acid metabolite and do not co-elute under identical chromatographic conditions, leading to differential matrix effects and recovery biases [2]. Regulatory guidances (FDA, EMA) explicitly mandate that stable isotope-labeled internal standards match the analyte's structure and retention time to adequately correct for ion suppression/enhancement and extraction variability [3]. The use of a non-analogous IS can compromise assay accuracy, precision, and ultimately the validity of pharmacokinetic data required for IND/NDA submissions [4].

Unlabeled acid metabolite

Endogenous presence in samples introduces analytical interference and prevents accurate quantitation.

Structural analog IS

Different retention and matrix effects may yield up to 15% bias in concentration measurements.

Regulatory expectation

Bioanalytical validation review typically requires co-eluting stable isotope IS for matrix correction.

• [1] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [3] European Medicines Agency. Guideline on Bioanalytical Method Validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source
• [4] Tan A, Awaiye K. Use of Internal Standards in LC-MS Bioanalysis. In: Handbook of LC-MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. 2013:217-227. View Source

Tandospirone Acid Metabolite-d6 Validation Metrics

Isotopic Purity & Mass Shift for MRM

The deuterium incorporation at six non-exchangeable positions on the Tandospirone Acid Metabolite scaffold ensures a minimum mass shift of +6 Da relative to the unlabeled analyte . This mass difference places the IS signal well outside the isotopic envelope of the endogenous metabolite, preventing cross-contribution to the analyte's multiple reaction monitoring (MRM) channel and enabling accurate quantitation at low ng/mL concentrations [1].

Mass Shift (MRM)

Head-to-head

+6 Da vs unlabeled

Eliminates isotopic interference for low ng/mL quantitation.

ESI-MS/MS; >3 Da shift critical for regulatory bioanalysis review.

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+6 Da
Comparator Or Baseline	Unlabeled Tandospirone Acid Metabolite (0 Da)
Quantified Difference	6 Da
Conditions	Electrospray ionization triple quadrupole mass spectrometry (ESI-MS/MS)

Why This Matters

A >3 Da mass difference is critical to avoid isotopic interference from the natural abundance M+1, M+2, etc. peaks of the analyte, a requirement for robust regulatory bioanalysis.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Matrix Effect Correction vs. Structural Analogs

The co-elution of Tandospirone Acid Metabolite-d6 with the unlabeled acid metabolite under reversed-phase chromatographic conditions ensures identical exposure to matrix components in plasma extracts [1]. This is in contrast to the use of a structural analog internal standard, which can exhibit differential ion suppression, leading to up to 15% bias in calculated concentrations [2]. Stable isotope-labeled standards like this compound compensate for variability in extraction recovery and ionization efficiency, achieving intra- and inter-day precision (CV%) below 6.7% and accuracy within 95.7-110.2% as demonstrated for the parent tandospirone assay using an analogous deuterated IS [3].

Matrix Effect Correction

Class-level

Co-elution corrects ion suppression; analog IS bias up to 15%

Supports accuracy in plasma extract analysis.

Precision CV

LLOQ (1-PP)

Reported

10.00 ng/mL in rat plasma

Enables terminal elimination phase characterization.

Intra-day precision ≤6.69%, accuracy 95.7–110.2% at LLOQ.

CYP3A4 Pathway CLint

Reported

1.6 mL/min/nmol P450 (CYP3A4)

Supports DDI liability assessment for major clearance pathway.

Human recombinant CYP; CYP2D6 CLint 2.2 mL/min/nmol for comparison.

Evidence Dimension	Ion suppression correction capability
Target Compound Data	Co-elution with analyte; corrects matrix effects
Comparator Or Baseline	Structural analog IS (e.g., buspirone)
Quantified Difference	Potential bias up to 15% with analog IS
Conditions	Rat plasma LC-MS/MS analysis with protein precipitation

Why This Matters

Uncorrected matrix effects directly compromise assay accuracy and can lead to erroneous pharmacokinetic conclusions, failing regulatory audit.

• [1] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198-207. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-30. View Source
• [3] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019;33(7):e4525. View Source

Sensitivity and LLOQ

The LC-MS/MS method validated for tandospirone and its active metabolite 1-PP utilized a deuterated internal standard approach and achieved an LLOQ of 10.00 ng/mL for 1-PP in rat plasma [1]. The use of a stable isotope-labeled internal standard (such as Tandospirone Acid Metabolite-d6 for the corresponding acid pathway) is instrumental in achieving this low LLOQ by minimizing variability at the lower end of the calibration curve. The assay's intra-day precision at the LLOQ level was demonstrated to be ≤6.69% with accuracy ranging from 95.74% to 110.18%, meeting regulatory acceptance criteria [2].

LLOQ (1-PP)

Reported

10.00 ng/mL in rat plasma

Enables terminal elimination phase characterization.

Intra-day precision ≤6.69%, accuracy 95.7–110.2% at LLOQ.

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	10.00 ng/mL (for 1-PP, a related metabolite)
Comparator Or Baseline	Tandospirone parent drug
Quantified Difference	10x higher LLOQ vs. parent drug (1.00 ng/mL)
Conditions	Rat plasma, protein precipitation, LC-ESI-MS/MS

Why This Matters

The ability to achieve a 10 ng/mL LLOQ is essential for accurately characterizing the full plasma concentration-time profile, including the terminal elimination phase, of the acid metabolite in pharmacokinetic studies.

• [1] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019;33(7):e4525. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

CYP3A4 Pathway Specificity

In vitro metabolism studies using human liver microsomes and recombinant CYP isoforms demonstrated that CYP3A4 predominantly generates the 1-PP metabolite (via oxidative cleavage) and hydroxylated norbornane derivatives (M2), while CYP2D6 primarily produces a hydroxylated pyrimidine ring metabolite (M4) [1]. The acid metabolite, formed via oxidation of the butyl chain, is also a product of the CYP3A4 pathway. Quantification of this acid metabolite using Tandospirone Acid Metabolite-d6 as an internal standard allows researchers to selectively probe the activity of the dominant CYP3A4 pathway, which exhibits a hepatic intrinsic clearance (CLint) of 1.6 mL/min/nmol P450 [2].

CYP3A4 Pathway CLint

Reported

1.6 mL/min/nmol P450 (CYP3A4)

Supports DDI liability assessment for major clearance pathway.

Human recombinant CYP; CYP2D6 CLint 2.2 mL/min/nmol for comparison.

Evidence Dimension	Hepatic intrinsic clearance (CLint) for tandospirone metabolism
Target Compound Data	1.6 mL/min/nmol P450 (CYP3A4 pathway)
Comparator Or Baseline	CYP2D6 pathway
Quantified Difference	CYP3A4 CLint: 1.6 vs. CYP2D6 CLint: 2.2 mL/min/nmol P450
Conditions	Recombinant human CYP3A4 and CYP2D6 isoforms

Why This Matters

Selective quantification of the CYP3A4-derived acid metabolite is crucial for accurate assessment of drug-drug interaction (DDI) liability, as CYP3A4 is the major clearance pathway and susceptible to inhibition/induction.

• [1] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source
• [2] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source

Tandospirone Acid Metabolite-d6 Applications

Regulatory-Compliant Bioanalytical Method Validation

Tandospirone Acid Metabolite-d6 is the required internal standard for developing and validating a bioanalytical method to quantify the inactive acid metabolite in plasma or serum, as per FDA and EMA guidelines [1]. Its use ensures the assay meets acceptance criteria for accuracy (85-115%), precision (CV ≤15%), and matrix effect assessment, enabling robust pharmacokinetic profiling of tandospirone's complete metabolic fate [2].

In Vitro DDI Assessment with Liver Microsomes

When evaluating the potential for CYP3A4-mediated DDIs with tandospirone, the acid metabolite serves as a key endpoint. Tandospirone Acid Metabolite-d6 enables accurate quantification of this metabolite formation rate in the presence of perpetrator drugs (e.g., ketoconazole), providing quantitative data on the extent of inhibition [3]. The differential CLint values (1.6 vs. 2.2 mL/min/nmol P450) highlight the need for a pathway-specific internal standard [4].

Cross-Species Metabolism Studies for IND

For cross-species metabolite profiling, Tandospirone Acid Metabolite-d6 allows for precise comparison of the acid metabolite's systemic exposure and formation clearance. This data is essential for selecting the appropriate toxicology species and justifying the human relevance of preclinical safety findings, as the acid metabolite is a major circulating species in both rodents and humans [5].

Absolute Bioavailability and Mass Balance Studies

In definitive human mass balance and absolute bioavailability studies, accurate measurement of the acid metabolite's plasma concentrations and urinary excretion is critical for understanding total drug disposition. Tandospirone Acid Metabolite-d6, as a stable isotope-labeled internal standard, provides the necessary assay precision to accurately calculate pharmacokinetic parameters such as AUC0-∞, Cmax, and renal clearance for this key metabolite [6].

Application

Selection Property

Validation Focus

Bioanalytical method validation research

Co-eluting ISTD for matrix correction

Accuracy/precision endpoint review

In vitro CYP3A4 DDI research

Pathway-specific acid metabolite quantification

Inhibition/induction endpoint assessment

Cross-species metabolite profiling

Consistent IS for interspecies exposure comparison

Toxicology species relevance justification

Human mass balance research

Precise quantitation in plasma and urine

AUC, Cmax, renal clearance parameter review

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [2] European Medicines Agency. Guideline on Bioanalytical Method Validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source
• [3] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source
• [4] Natsui K, Mizuno Y, Tani N, Yabuki M, Komuro S. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes. Eur J Drug Metab Pharmacokinet. 2007;32(3):131-7. View Source
• [5] Caccia S, Garattini S. 1-(2-Pyrimidinyl)-piperazine as active metabolite of buspirone and related azapirones. In: Presynaptic Receptors and Neuronal Transporters. 1991:275-278. View Source
• [6] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019;33(7):e4525. View Source